Cas no 1806552-22-6 (2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one
• CAS No: 1806552-22-6
• MF: C₁₁H₁₂BrIO
• MW: 367.020854949951
• CID: 4972415
• Update Time: 2025-10-31

2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one

• Inchi： 1S/C11H12BrIO/c1-3-8-4-5-10(13)9(6-8)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： GAHQBQDFBDYVEP-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(C(C)Br)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one

Professional Introduction to 2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one (CAS No. 1806552-22-6)

2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one (CAS No. 1806552-22-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. This compound, characterized by a bromo and an iodo substituent on a phenyl ring coupled with an aliphatic ketone moiety, presents a versatile scaffold for further chemical modifications and biological evaluations.

The molecular structure of 2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one consists of a propanone backbone substituted with a phenyl ring at the first carbon, which is further functionalized with both bromine and iodine atoms. The presence of these halogen atoms makes the compound highly reactive in various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Additionally, the ethyl group at the fifth position of the phenyl ring introduces steric and electronic effects that can modulate the compound's reactivity and binding affinity in biological systems.

In recent years, there has been a surge in interest regarding halogenated aromatic compounds due to their broad spectrum of biological activities. Specifically, bromo and iodo substituted phenyl derivatives have been extensively studied for their potential applications in drug discovery. The bromo group, in particular, can serve as a handle for transition-metal-catalyzed reactions, enabling the introduction of diverse functional groups at specific positions within the molecule. This flexibility is crucial for designing molecules with optimized pharmacokinetic properties and target specificity.

The iodo substituent on the phenyl ring further enhances the compound's utility in synthetic chemistry. Iodine is known to be more reactive than bromine in certain transformations, such as palladium-catalyzed cross-coupling reactions, which are widely employed in the synthesis of biaryl compounds. These biaryl structures are prevalent in many pharmacologically active agents, including anticancer drugs and central nervous system (CNS) therapeutics. Therefore, 2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one represents a valuable intermediate for constructing such complex scaffolds.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of bromo and iodo substituents provides a dual-reactive site that can be selectively modified to generate diverse derivatives with tailored biological properties. For instance, recent studies have demonstrated that halogenated aromatic compounds can exhibit potent activity against various diseases by interacting with specific biological targets. The aliphatic ketone moiety in 2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one also offers opportunities for further functionalization via condensation reactions or oxidation processes, leading to novel heterocyclic structures.

Current research efforts are focused on leveraging the reactivity of halogenated aromatic compounds to develop next-generation drugs. For example, studies have shown that bromo and iodo substituted phenols can be converted into active pharmaceutical ingredients (APIs) through sequential coupling reactions followed by functional group transformations. These strategies have been successfully applied in the synthesis of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The versatility of 2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one makes it an attractive building block for such applications.

The pharmaceutical industry has increasingly recognized the importance of halogenated intermediates in drug development due to their ability to enhance metabolic stability and binding affinity. The presence of both bromo and iodo atoms allows for multiple synthetic pathways, enabling chemists to explore different structural motifs efficiently. This adaptability is particularly valuable when designing molecules that must navigate complex biological environments while maintaining high efficacy.

In addition to its synthetic utility, 2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one has shown promise in preclinical studies as a precursor for bioactive molecules. Researchers have reported its use in generating novel scaffolds that exhibit inhibitory activity against enzymes involved in disease pathways. For instance, derivatives derived from this compound have demonstrated potential as antiviral agents by targeting viral proteases or integrases. Such findings underscore the importance of exploring halogenated aromatic compounds as leads for drug discovery.

The chemical properties of this compound also make it suitable for material science applications beyond pharmaceuticals. Halogenated aromatics are known to exhibit unique electronic and optical properties, making them candidates for use in organic electronics and photovoltaic devices. The presence of both bromo and iodo substituents can influence electron delocalization within the molecule, potentially enhancing its performance in such applications.

As research continues to uncover new synthetic methodologies and biological functions associated with halogenated aromatic compounds, 2-Bromo-1-(5-ethyl-2-iodophenyl)propan-1-one is poised to play an increasingly significant role in both academic research and industrial drug development pipelines. Its structural versatility combined with its reactivity makes it an indispensable tool for chemists seeking to design innovative molecular architectures with therapeutic potential.